Cas no 1261953-03-0 (3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid
• CAS No: 1261953-03-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD18318947
• CID: 1024944
• PubChem ID: 53224882
• Update Time: 2025-10-31

3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-methylphenyl)-5-nitrobenzoic acid
• BS-20300
• 1261953-03-0
• DTXSID90688614
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-methyl-5-nitro-
• 3/'-Methyl-5-nitro-[1,1/'-biphenyl]-3-carboxylic acid
• 3'-Methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• AKOS015999268
• MFCD18318947
• 3'-Methyl-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
• 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid

• MDL： MFCD18318947
• Inchi： 1S/C14H11NO4/c1-9-3-2-4-10(5-9)11-6-12(14(16)17)8-13(7-11)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： FRYFCZOBPJEQJY-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 3.79160

3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid

Comprehensive Overview of 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid (CAS No. 1261953-03-0)

3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid (CAS No. 1261953-03-0) is a specialized organic compound widely utilized in pharmaceutical and material science research. This biphenyl derivative features a nitro group and a carboxylic acid functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers often explore its applications in drug discovery, catalysis, and organic electronics, aligning with current trends in sustainable chemistry and green synthesis.

The compound's structural uniqueness, particularly the 3'-methyl and 5-nitro substitutions, contributes to its reactivity and binding affinity in molecular interactions. Recent studies highlight its potential in designing small-molecule inhibitors for therapeutic targets, a hot topic in precision medicine. Additionally, its aromatic system and electron-withdrawing groups make it valuable for developing advanced materials, such as organic semiconductors or photoactive compounds.

From an industrial perspective, 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid is often discussed in forums focusing on high-value chemical intermediates. Users frequently search for its synthetic routes, purification methods, and scalability—key concerns for process chemists. Innovations in flow chemistry and catalytic hydrogenation have further amplified interest in optimizing its production, reflecting the broader shift toward cost-effective and eco-friendly manufacturing.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques central to modern quality control protocols. Its stability under various conditions is another frequently queried topic, especially for researchers working on long-term storage or formulation development. The nitro group’s reduction potential also opens discussions on its role in redox-active systems, a niche yet growing area in energy storage research.

In summary, 3'-Methyl-5-nitro-1,1'-biphenyl-3-carboxylic Acid (CAS No. 1261953-03-0) bridges multiple disciplines, from medicinal chemistry to material engineering. Its adaptability to emerging technologies like AI-driven molecular design and automated synthesis ensures its relevance in future scientific breakthroughs. For those seeking detailed spectral data or supplier information, peer-reviewed journals and specialized chemical databases remain indispensable resources.